Cas no 82517-86-0 (3-[(methylsulfonyl)oxy]benzyl methanesulfonate)

• Product name: 3-[(methylsulfonyl)oxy]benzyl methanesulfonate
• CAS No: 82517-86-0
• MF: C₉H₁₄O₇S₂
• MW: 298.333261013031
• CID: 2141957
• PubChem ID: 59304405

3-[(methylsulfonyl)oxy]benzyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-[(methylsulfonyl)oxy]benzyl methanesulfonate
• 82517-86-0
• DB-294007
• ASCUJDAJKCOTIK-UHFFFAOYSA-N
• SCHEMBL3593702

• Inchi： InChI=1S/C9H12O6S2/c1-16(10,11)14-7-8-4-3-5-9(6-8)15-17(2,12)13/h3-6H,7H2,1-2H3
• InChI Key： ASCUJDAJKCOTIK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 280.00753045Da
• Monoisotopic Mass: 280.00753045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 0.7